Cas no 2228500-96-5 (1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228500-96-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6352352
• PubChem ID: 165860684
• Update Time: 2025-06-08

1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1808445
• 2228500-96-5

• Inchi： 1S/C11H11NO3/c1-7-3-2-4-9(12-7)11(10(14)15)5-8(13)6-11/h2-4H,5-6H2,1H3,(H,14,15)
• InChI Key： GJGBDUOGRXFGOD-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC=C(C)N=2)C1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228500-96-5)

1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228500-96-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The molecular structure of 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid is composed of a cyclobutane ring with a ketone group and a carboxylic acid moiety, substituted with a 6-methylpyridine ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of chemical properties, 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid exhibits high thermal stability and solubility in polar solvents such as water and methanol. These properties are crucial for its use in various chemical reactions and biological assays. Additionally, the compound's ability to form stable salts with various counterions further enhances its versatility in pharmaceutical formulations.

The synthesis of 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid has been reported using several methodologies. One common approach involves the reaction of 6-methylpyridine with a suitable cyclobutanone derivative under controlled conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods, such as the use of transition metal catalysts and microwave-assisted synthesis techniques. These improvements not only enhance the yield and purity of the final product but also reduce the environmental impact of the synthesis process.

Biological studies have revealed that 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid possesses a range of pharmacological activities. Notably, it has shown promising anti-inflammatory and anti-cancer properties in vitro and in vivo models. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. Furthermore, studies have indicated that 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

The mechanism of action of 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid is still under investigation, but preliminary findings suggest that it may interact with multiple cellular targets. For example, it has been shown to modulate the activity of enzymes involved in lipid metabolism and signal transduction pathways. These interactions could contribute to its broad-spectrum biological effects and make it a valuable lead compound for drug discovery efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid in treating various diseases. Early results from phase I trials have indicated that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. Further studies are needed to fully understand its therapeutic potential and optimize its use in clinical settings.

In addition to its pharmaceutical applications, 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid has also been explored for its potential use in other areas such as materials science and environmental remediation. For example, recent research has shown that this compound can be used as a building block for the synthesis of advanced materials with unique optical and electronic properties. Moreover, its ability to degrade certain environmental pollutants makes it a promising candidate for developing new methods for pollution control.

In conclusion, 1-(6-methylpyridin-2-y l)-3 - ox oc yclobut ane - 1 - car box yli c aci d strong > (CAS No . 2 2 2 8 5 0 0 - 9 6 - 5 ) is a multifaceted compound with significant potential in various scientific disciplines . Its unique chemical structure , combined with its diverse biological activities , positions it as an important molecule for future research and development . As ongoing studies continue to uncover new insights into its properties and applications , it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges . p >